Cas no 90599-96-5 ((aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid)

• Product Name: (aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid
• CAS No: 90599-96-5
• MF: C₁₃H₂₂N₂O₆
• MW: 302.323584079742
• CID: 1060481
• PubChem ID: 59532625
• Update Time: 2025-06-25

(aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid Chemical and Physical Properties

Names and Identifiers

• (αS,2S)-2-Carboxy-α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinebutanoic Acid
• SCHEMBL13113119
• A-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinebutanoic Acid
• (alphaS,2S)-2-Carboxy-alpha-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinebutanoic Acid
• AS,2S)-2-Carboxy-
• (2S)-1-[(3S)-3-carboxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]propyl]azetidine-2-carboxylic acid
• (
• 90599-96-5
• [S-(R*,R*)]-2-Carboxy-alpha-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinebutanoic Acid
• DB-258385
• (aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid

• Inchi： 1S/C13H22N2O6/c1-13(2,3)21-12(20)14-8(10(16)17)4-6-15-7-5-9(15)11(18)19/h8-9H,4-7H2,1-3H3,(H,14,20)(H,16,17)(H,18,19)/t8-,9-/m0/s1
• InChI Key： RTEDIRSCHKXCON-IUCAKERBSA-N
• SMILES： OC([C@@H]1CCN1CC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 302.14778643g/mol
• Monoisotopic Mass: 302.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid

Introduction to (aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid (CAS No. 90599-96-5)

(aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid, also known by its CAS number 90599-96-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, which include a carboxy group, a tert-butoxycarbonyl (Boc) protecting group, and an azetidine ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for treating neurological disorders and cancer.

The synthesis of (aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired stereoisomer. The tert-butoxycarbonyl (Boc) protecting group is commonly used to mask the amino functionality during synthesis, allowing for selective functionalization at other sites. Once the synthesis is complete, the Boc group can be selectively removed to reveal the free amino acid, which can then be further modified or incorporated into larger molecules.

Recent studies have highlighted the potential of (aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid in modulating protein-protein interactions (PPIs), which are crucial for many biological processes. PPIs are often targeted in drug discovery efforts due to their involvement in various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound could effectively disrupt specific PPIs associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The unique azetidine ring in the structure provides additional conformational rigidity, which enhances its binding affinity and selectivity for target proteins.

In addition to its potential in neurodegenerative diseases, (aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid has shown promise in cancer research. A recent study published in Cancer Research reported that this compound exhibited significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis. The tert-butoxycarbonyl (Boc) protecting group plays a crucial role in stabilizing the compound during cellular uptake and metabolism, thereby enhancing its therapeutic efficacy.

The pharmacokinetic properties of (aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid have also been extensively studied. Research has shown that it exhibits favorable solubility and permeability characteristics, making it suitable for oral administration. However, further optimization may be required to improve its bioavailability and reduce potential side effects. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of (aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported. The compound is being tested for its ability to improve cognitive function in patients with mild cognitive impairment (MCI) and early-stage Alzheimer's disease. Additionally, Phase II trials are planned to assess its effectiveness as a chemotherapeutic agent for treating solid tumors.

In conclusion, (aS,2S)-2-Carboxy-a-(1,1-dimethylethoxy)carbonylamino-1-azetidinebutanoic Acid (CAS No. 90599-96-5) represents a promising candidate for the development of novel therapeutics targeting protein-protein interactions and cancer cell proliferation. Its unique structural features and favorable pharmacological properties make it an attractive molecule for further investigation and potential clinical application.